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Compound of Interest

Compound Name: 4-Bromo-1,1'-biphenyl-d9

Cat. No.: B15562067 Get Quote

An In-Depth Technical Guide on the Physicochemical Characteristics of 4-Bromo-1,1'-
biphenyl-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-1,1'-biphenyl-d9 is the deuterated form of 4-bromo-1,1'-biphenyl. It is a stable, non-

radioactive isotopically labeled compound widely utilized as an internal standard in quantitative

analysis. Its near-identical physicochemical properties to the non-labeled analyte, coupled with

its distinct mass, make it an invaluable tool for methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) to correct for

analytical variability. This guide provides a comprehensive overview of the core

physicochemical characteristics of 4-Bromo-1,1'-biphenyl-d9, including its physical and

chemical properties, along with generalized experimental protocols for their determination and

synthesis.

Physicochemical Properties
The physicochemical properties of 4-Bromo-1,1'-biphenyl-d9 are very similar to its non-

deuterated counterpart. While specific experimental data for the deuterated compound is not

readily available, the properties of 4-bromo-1,1'-biphenyl serve as a close approximation.

Quantitative Data Summary
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Property Value Source

Chemical Formula C₁₂D₉Br [1]

Molecular Weight 242.16 g/mol [1]

CAS Number 142475-00-1 [1]

Appearance White to off-white solid [1]

Melting Point (approx.) 82-86 °C [2]

Boiling Point (approx.) 310 °C [2]

Solubility in Water Insoluble [3]

Experimental Protocols
The following sections detail generalized methodologies for the determination of key

physicochemical properties and a plausible synthetic route for 4-Bromo-1,1'-biphenyl-d9.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid 4-Bromo-1,1'-biphenyl-d9
transitions to a liquid.

Methodology:

Sample Preparation: A small, dry sample of 4-Bromo-1,1'-biphenyl-d9 is finely powdered.

Capillary Loading: The open end of a capillary tube is pressed into the powder, and the tube

is inverted and tapped to pack the solid into the sealed end to a height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a steady rate.

Observation: The temperature at which the first liquid droplet appears and the temperature at

which the entire sample becomes liquid are recorded as the melting point range.
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Boiling Point Determination (Micro Method)
Objective: To determine the temperature at which the vapor pressure of liquid 4-Bromo-1,1'-
biphenyl-d9 equals the atmospheric pressure.

Methodology:

Sample Preparation: A small amount of the substance is placed in a small test tube.

Capillary Inversion: A sealed-end capillary tube is inverted and placed inside the test tube

containing the sample.

Heating: The test tube is heated in a controlled manner, for instance, in a Thiele tube filled

with a high-boiling point oil.

Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary.

The heat is then removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Solubility Determination in Water
Objective: To qualitatively assess the solubility of 4-Bromo-1,1'-biphenyl-d9 in water.

Methodology:

Sample Addition: A small, measured amount of solid 4-Bromo-1,1'-biphenyl-d9 (e.g., 10

mg) is added to a test tube containing a known volume of deionized water (e.g., 1 mL).

Mixing: The mixture is agitated vigorously for a set period.

Observation: The mixture is allowed to stand, and a visual inspection is made to determine if

the solid has dissolved. The absence of visible solid particles indicates solubility, while their

presence indicates insolubility.

Synthesis Workflow
The synthesis of 4-Bromo-1,1'-biphenyl-d9 can be conceptualized as a deuteration of 4-

bromobiphenyl. A general workflow for such a process is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15562067?utm_src=pdf-body
https://www.benchchem.com/product/b15562067?utm_src=pdf-body
https://www.benchchem.com/product/b15562067?utm_src=pdf-body
https://www.benchchem.com/product/b15562067?utm_src=pdf-body
https://www.benchchem.com/product/b15562067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Synthesis Workflow for 4-Bromo-1,1'-biphenyl-d9

Starting Material

Deuteration Reaction

Work-up and Purification

Final Product

4-Bromobiphenyl

Reaction with Deuterating Agent
(e.g., D2O, Deuterated Acid)

1. Add to reactor

Reaction Quenching

2. After reaction completion

Extraction with Organic Solvent

Drying of Organic Layer

Purification
(e.g., Recrystallization, Chromatography)

4-Bromo-1,1'-biphenyl-d9

3. Isolate pure product
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Application Logic of 4-Bromo-1,1'-biphenyl-d9

4-Bromobiphenyl (Analyte)

Sample Preparation
(e.g., Extraction)

4-Bromo-1,1'-biphenyl-d9 (Internal Standard)

Spiked into sample

Analytical Technique
(e.g., GC-MS, LC-MS)

Accurate Quantification

Ratio of Analyte to Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15562067#4-bromo-1-1-biphenyl-d9-
physicochemical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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